N1-cyclopentyl-N2-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)oxalamide
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Description
N1-cyclopentyl-N2-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C18H25N3O3 and its molecular weight is 331.416. The purity is usually 95%.
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Scientific Research Applications
Role in Polyamine Catabolism and Programmed Cell Death
Polyamine analogs, including structures related to N1-cyclopentyl-N2-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)oxalamide, have been studied for their role in inducing programmed cell death (PCD) in cancer cells. One study discusses how these compounds superinduce spermidine/spermine N1-acetyltransferase (SSAT), leading to PCD in sensitive cell types through oxidative stress from H2O2 production (Ha et al., 1997).
Synthesis of Complex Organic Structures
Research on the synthesis of complex organic structures often involves derivatives similar to this compound. For instance, a [3+2] cycloaddition approach has been utilized to access the 3-hydroxy-3-alkyl oxindole scaffold, providing a pathway to pyrrolidinoindoline alkaloids, indicating the compound's utility in synthesizing natural product analogs and medicinal chemistry (Singh & Roth, 2011).
Cyclization and Ring-Opening Reactions
The compound and its derivatives have been implicated in studies exploring cyclization and ring-opening reactions, which are crucial in the synthesis of various heterocyclic compounds. These reactions are fundamental in organic synthesis, providing pathways to create diverse molecular architectures for potential pharmaceutical applications (Sakurai & Midorikawa, 1967).
Exploration in N-type Calcium Channel Blockade
Derivatives of this compound have been explored as N-type calcium channel blockers, showcasing potential therapeutic applications for neuropathic pain. This area of research underscores the compound's relevance in developing treatments targeting the nervous system and pain management (Ogiyama et al., 2015).
Investigation in Orexin Receptor Antagonism
Related compounds have been investigated for their role as orexin receptor antagonists, particularly in the context of stress-induced hyperarousal without inducing hypnotic effects. This research suggests potential applications in treating psychiatric disorders associated with stress or hyperarousal states, highlighting the compound's utility in neuropharmacology (Bonaventure et al., 2015).
Properties
IUPAC Name |
N'-cyclopentyl-N-[2-hydroxy-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N3O3/c1-21-9-8-12-10-13(6-7-15(12)21)16(22)11-19-17(23)18(24)20-14-4-2-3-5-14/h6-7,10,14,16,22H,2-5,8-9,11H2,1H3,(H,19,23)(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDBDBMLFKNOKDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NC3CCCC3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.